N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

• IUPAC Name: N-(5-fluoro-2-methylphenyl)-2-[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxyacetamide
• InChI: InChI=1S/C20H25FN4O2/c1-13-6-8-25(9-7-13)20-22-15(3)10-19(24-20)27-12-18(26)23-17-11-16(21)5-4-14(17)2/h4-5,10-11,13H,6-9,12H2,1-3H3,(H,23,26)
• InChI Key: DTKJMKXAHXMBHE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC(=CC(=N2)OCC(=O)NC3=C(C=CC(=C3)F)C)C
• Molecular Formula: C20H25FN4O2
• Molecular Weight: 372.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves starting materials such as 4-fluoro-aniline and ethyl 3-amino-4,4,4-trifluoro-but-2-enoate, confirming the complex synthetic routes required for these molecules. These synthetic processes often include steps like N-alkylation, amidation, and the introduction of specific functional groups to achieve the desired compound structure (Daoxin Wu et al., 2011).

Molecular Structure Analysis

The molecular structure of compounds in this category has been elucidated using techniques like 1H NMR, IR, mass spectrometry, and elemental analysis, demonstrating their complex and specific structural features. These studies provide insights into the molecular arrangements and the functional groups present in these molecules (S. Subasri et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving these compounds can vary widely, depending on their functional groups and overall molecular structure. The presence of specific substituents can influence their reactivity, allowing for targeted modifications and interactions with biological systems. However, specific reactions for N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide are not detailed in the provided references.

Physical Properties Analysis

While specific data on N-(5-fluoro-2-methylphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide are not available, similar compounds' physical properties, such as solubility, melting points, and boiling points, are typically determined through experimental measurements. These properties are crucial for understanding the compound's behavior in biological systems and its potential applications (K. Sunder & Jayapal Maleraju, 2013).

Chemical Properties Analysis

The chemical properties of such compounds, including acidity, basicity, and reactivity towards other chemical entities, play a significant role in their biological activity and interactions. The presence of functional groups like fluorophenyl and acetamide influences these properties, affecting their potential as therapeutic agents or in other applications. Detailed chemical properties analysis is essential for designing compounds with desired biological activities and low toxicity (Ming-Rong Zhang et al., 2005).

Scientific Research Applications

Fluorinated Pyrimidines in Cancer Therapy

Fluorinated pyrimidines, such as 5-fluorouracil (5-FU), are extensively studied for their antineoplastic properties. These compounds are used in the treatment of various cancers, demonstrating the significant role of fluorine-modified compounds in enhancing therapeutic efficacy. The study of such fluorinated compounds is crucial for developing more effective cancer treatments, highlighting the importance of fluorine in drug design and development (Moertel, Reitemeier, & Hahn, 1964).

Metabolic Pathways and Pharmacokinetics

Understanding the metabolic pathways and pharmacokinetics of complex molecules is vital for assessing their safety and efficacy. For instance, the study of acetaminophen metabolism sheds light on the pathways through which drugs are processed in the body, including their conversion into active or inactive metabolites. Such research is fundamental in predicting drug interactions, side effects, and individual responses to medication, providing a framework for the safe and effective use of new chemical entities (Linakis et al., 2018).

Pharmacogenetics

Pharmacogenetics explores how genetic variations affect individual responses to drugs. This field is particularly relevant for personalized medicine, as it helps predict which patients are more likely to benefit from a specific drug or who may be at increased risk for adverse effects. Studies on genetic variability in drug metabolism pathways, such as those involving UGT1A9, provide insights into the importance of tailoring drug therapy to individual genetic profiles (Linakis et al., 2018).